6-Iodopyrimidine-4,5-diamine

• Molecular Formula: C4H5IN4
• Molecular Weight: 236.01 g/mol
• IUPAC Name: 6-iodopyrimidine-4,5-diamine
• InChI: InChI=1S/C4H5IN4/c5-3-2(6)4(7)9-1-8-3/h1H,6H2,(H2,7,8,9)
• InChI Key: RFDUSAHGRWNJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(C(=N1)I)N)N

Description

6-Iodopyrimidine-4,5-diamine is a useful research compound. Its molecular formula is C4H5IN4 and its molecular weight is 236.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloropyrimidine-4,5-diamine (Intermediate 88) (90 mg) was added slowly to HI (57%, aq) (2 mL) at 0° C. The reaction mixture was allowed to stir at 0° C. for 30 minutes and then at ambient temperature for 24 hours. NaHCO3 (sat aq.) was added dropwise until the reaction mixture was pH 8. The product was extracted with EtOAc (3×15 mL). The combined organics were dried (MgSO4), filtered and concentrated in vacuo to afford the title compound as a grey solid (144 mg, 98%);